Chlorpromazine hydrochloride

Description

Chlorpromazine hydrochloride is an antipsychotic medication used to manage a variety of conditions, including schizophrenia, bipolar disorder, and other psychotic disorders . Marketed under brand names such as Thorazine and Largactil, it belongs to the first-generation (typical) antipsychotics, also known as phenothiazines . It can be administered orally, via intramuscular injection, or intravenously . Chlorpromazine works by affecting dopamine activity in the brain, thus influencing behavior, mood, and thinking . It is also used to control nausea and vomiting, relieve persistent hiccups, and alleviate nervousness before surgery . Additionally, chlorpromazine can be used to treat severe behavioral problems in children, porphyria, and tetanus .

The drug functions as a dopamine antagonist, blocking dopamine receptors in the brain, which reduces the effects of dopamine . Chlorpromazine also has antiserotonergic and antihistaminergic properties . Common side effects include drowsiness, dizziness, dry mouth, and low blood pressure . Serious side effects may include movement disorders like tardive dyskinesia, neuroleptic malignant syndrome, and blood disorders . Because of these potentially severe side effects, chlorpromazine is not approved for treating behavior problems in older adults with dementia .

Other phenothiazines with similar uses include prochlorperazine and trifluoperazine. Prochlorperazine is often prescribed for nausea and anxiety . Trifluoperazine is another antipsychotic used for managing schizophrenia and anxiety disorders . Chlorpromazine's development in 1950 marked a significant advancement in psychiatric treatment and is included on the World Health Organization's List of Essential Medicines . It should be stored at room temperature in a cool, dry, light-resistant container, and protected from moisture .

• CAS No.: 69-09-0
• Product Name: Chlorpromazine hydrochloride
• Molecular Formula: C17H19ClN2S.ClH; C17H20Cl2N2S
• Molecular Weight: 355.3 g/mol
• IUPAC Name: 3-(2-chlorophenothiazin-10-yl)-N,N-dimethylpropan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C17H19ClN2S.ClH/c1-19(2)10-5-11-20-14-6-3-4-7-16(14)21-17-9-8-13(18)12-15(17)20;/h3-4,6-9,12H,5,10-11H2,1-2H3;1H
• Standard InChIKey: FBSMERQALIEGJT-UHFFFAOYSA-N
• SMILES: CN(C)CCCN1C2=CC=CC=C2SC3=C1C=C(C=C3)Cl.Cl
• Canonical SMILES: CN(C)CCCN1C2=CC=CC=C2SC3=C1C=C(C=C3)Cl.Cl
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: 2-Chloro-N,N-dimethyl-10H-phenothiazine-10-propanamine Hydrochloride; 2-Chloro-10-[3-(dimethylamino)propyl]phenothiazine Hydrochloride; Klorproman; Marazine; Norcozine; Torazina; Tranzene
• PubChem Compound: 6240
• Last Modified: Aug 15 2023